Cas no 647024-68-8 (2-Cyclopenten-1-one,2-hydroxy-3,4,4,5-tetramethyl-5-(2-methylpropyl)-)

• Product Name: 2-Cyclopenten-1-one,2-hydroxy-3,4,4,5-tetramethyl-5-(2-methylpropyl)-
• CAS No: 647024-68-8
• MF: C₁₃H₂₂O₂
• MW: 210.312584400177
• CID: 500251
• Update Time: 2024-01-30

2-Cyclopenten-1-one,2-hydroxy-3,4,4,5-tetramethyl-5-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopenten-1-one,2-hydroxy-3,4,4,5-tetramethyl-5-(2-methylpropyl)-
• 2-Cyclopenten-1-one, 2-hydroxy-3,4,4,5-tetramethyl-5-(2-methylpropyl)- (9CI)
• 2-Cyclopenten-1-one, 2-hydroxy-3,4,4,5-tetramethyl-5-(2-methylpropyl)-

• Inchi： 1S/C13H22O2/c1-8(2)7-13(6)11(15)10(14)9(3)12(13,4)5/h8,14H,7H2,1-6H3
• InChI Key： GDTFVMGOVWNONF-UHFFFAOYSA-N
• SMILES： C1(=O)C(C)(CC(C)C)C(C)(C)C(C)=C1O

Computed Properties

• Exact Mass: 210.16206
• Monoisotopic Mass: 210.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• PSA: 37.3